Cas no 2137579-95-2 ((6-Fluoro-2,8-dimethoxyquinolin-3-yl)methanamine)
(6-Fluoro-2,8-dimethoxyquinolin-3-yl)methanamine Chemical and Physical Properties
Names and Identifiers
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- (6-fluoro-2,8-dimethoxyquinolin-3-yl)methanamine
- 2137579-95-2
- EN300-734811
- (6-Fluoro-2,8-dimethoxyquinolin-3-yl)methanamine
-
- Inchi: 1S/C12H13FN2O2/c1-16-10-5-9(13)4-7-3-8(6-14)12(17-2)15-11(7)10/h3-5H,6,14H2,1-2H3
- InChI Key: ANRVANHVIXWIKJ-UHFFFAOYSA-N
- SMILES: FC1C=C(C2C(C=1)=CC(CN)=C(N=2)OC)OC
Computed Properties
- Exact Mass: 236.09610582g/mol
- Monoisotopic Mass: 236.09610582g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 17
- Rotatable Bond Count: 3
- Complexity: 255
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.4
- Topological Polar Surface Area: 57.4Ų
(6-Fluoro-2,8-dimethoxyquinolin-3-yl)methanamine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-734811-0.05g |
(6-fluoro-2,8-dimethoxyquinolin-3-yl)methanamine |
2137579-95-2 | 95.0% | 0.05g |
$948.0 | 2025-03-11 | |
| Enamine | EN300-734811-0.1g |
(6-fluoro-2,8-dimethoxyquinolin-3-yl)methanamine |
2137579-95-2 | 95.0% | 0.1g |
$993.0 | 2025-03-11 | |
| Enamine | EN300-734811-0.25g |
(6-fluoro-2,8-dimethoxyquinolin-3-yl)methanamine |
2137579-95-2 | 95.0% | 0.25g |
$1038.0 | 2025-03-11 | |
| Enamine | EN300-734811-0.5g |
(6-fluoro-2,8-dimethoxyquinolin-3-yl)methanamine |
2137579-95-2 | 95.0% | 0.5g |
$1084.0 | 2025-03-11 | |
| Enamine | EN300-734811-1.0g |
(6-fluoro-2,8-dimethoxyquinolin-3-yl)methanamine |
2137579-95-2 | 95.0% | 1.0g |
$1129.0 | 2025-03-11 | |
| Enamine | EN300-734811-2.5g |
(6-fluoro-2,8-dimethoxyquinolin-3-yl)methanamine |
2137579-95-2 | 95.0% | 2.5g |
$2211.0 | 2025-03-11 | |
| Enamine | EN300-734811-5.0g |
(6-fluoro-2,8-dimethoxyquinolin-3-yl)methanamine |
2137579-95-2 | 95.0% | 5.0g |
$3273.0 | 2025-03-11 | |
| Enamine | EN300-734811-10.0g |
(6-fluoro-2,8-dimethoxyquinolin-3-yl)methanamine |
2137579-95-2 | 95.0% | 10.0g |
$4852.0 | 2025-03-11 |
(6-Fluoro-2,8-dimethoxyquinolin-3-yl)methanamine Related Literature
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Eunhak Lim,Jiyoung Heo,Seong Keun Kim Nanoscale, 2019,11, 11369-11378
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2. An integrated microfluidic 3D tumor system for parallel and high-throughput chemotherapy evaluation†Dan Liu,Rui Hu,Zhongchao Huang,Meilin Sun,Kai Han Analyst, 2020,145, 6447-6455
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Priyambada Nayak,Tanmaya Badapanda,Anil Kumar Singh,Simanchalo Panigrahi RSC Adv., 2017,7, 16319-16331
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Chongyang Zhu,Xiaojia Bian,Xin Jia,Ning Tang,Yongqiang Cheng Food Funct., 2020,11, 10635-10644
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Karl Crowley,Eimer O'Malley,Aoife Morrin,Malcolm R. Smyth,Anthony J. Killard Analyst, 2008,133, 391-399
Additional information on (6-Fluoro-2,8-dimethoxyquinolin-3-yl)methanamine
Comprehensive Overview of (6-Fluoro-2,8-dimethoxyquinolin-3-yl)methanamine (CAS No. 2137579-95-2)
(6-Fluoro-2,8-dimethoxyquinolin-3-yl)methanamine, with the CAS number 2137579-95-2, is a specialized quinoline derivative that has garnered significant attention in pharmaceutical and biochemical research. This compound, characterized by its unique fluoro and dimethoxy substitutions, is a promising candidate for drug discovery and development. Researchers are particularly interested in its potential applications in targeting specific enzymes or receptors due to its structural features. The methanamine moiety further enhances its versatility, making it a valuable building block for synthesizing more complex molecules.
In recent years, the demand for quinoline-based compounds has surged, driven by their widespread use in medicinal chemistry. (6-Fluoro-2,8-dimethoxyquinolin-3-yl)methanamine stands out due to its fluorinated and methoxy groups, which are known to improve bioavailability and metabolic stability. These attributes align with current trends in drug design, where researchers prioritize compounds with enhanced pharmacokinetic properties. The compound’s CAS no 2137579-95-2 is frequently searched in academic and industrial databases, reflecting its growing relevance in the field.
The synthesis of (6-Fluoro-2,8-dimethoxyquinolin-3-yl)methanamine involves multi-step organic reactions, often starting from commercially available quinoline precursors. Key steps include fluorination and methoxylation, followed by the introduction of the methanamine group. Optimizing these processes is a hot topic in synthetic chemistry, as efficiency and yield are critical for scaling up production. Researchers are also exploring greener alternatives, such as catalytic methods, to reduce environmental impact—a concern increasingly voiced by the scientific community.
One of the most searched questions about 2137579-95-2 revolves around its potential therapeutic applications. Preliminary studies suggest that this compound may interact with central nervous system (CNS) targets, making it a subject of interest for neurological disorders. However, detailed mechanistic studies are still underway. Another frequently asked question is about its solubility and stability under various conditions, which are crucial for formulation development. These queries highlight the compound’s practical challenges and opportunities.
From a commercial perspective, (6-Fluoro-2,8-dimethoxyquinolin-3-yl)methanamine is available through specialized chemical suppliers, often listed under its CAS no 2137579-95-2. Its price and purity vary depending on the supplier and scale of purchase, which is a common consideration for researchers. The compound’s MSDS (Material Safety Data Sheet) and handling guidelines are also frequently accessed, underscoring the importance of safety in laboratory settings. As the demand for fluorinated quinolines grows, suppliers are expanding their catalogs to include derivatives like this one.
In summary, (6-Fluoro-2,8-dimethoxyquinolin-3-yl)methanamine (CAS 2137579-95-2) represents a fascinating area of research at the intersection of organic chemistry and drug discovery. Its structural features, synthetic accessibility, and potential applications make it a compound worth watching. As more studies emerge, its role in addressing unmet medical needs may become even clearer, solidifying its place in the scientific landscape.
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